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Introduction
4,4'-Oxydiphthalic anhydride (ODPA) is a vital monomer primarily utilized in the synthesis of

high-performance polyimides.[1][2][3] These polymers are renowned for their exceptional

thermal stability, chemical resistance, and mechanical strength, rendering them indispensable

in demanding applications across the aerospace, electronics, and automotive industries.[1][4]

The presence of a flexible ether linkage in the ODPA molecule imparts improved processability

and solubility to the resulting polyimides, a significant advantage over more rigid dianhydrides.

[2][5] This guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of ODPA.

Chemical Structure and Identification
4,4'-Oxydiphthalic anhydride is a symmetrical aromatic dianhydride. The molecule consists of

two phthalic anhydride units linked by an ether group at the 4 and 4' positions.
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Chemical Structure of 4,4'-Oxydiphthalic Anhydride

C

C

C=O C

C

C O

C

O

C=O

C

C

C=OC

C

C

C

O

C=O

Click to download full resolution via product page

A diagram illustrating the chemical structure of 4,4'-Oxydiphthalic anhydride.
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Physicochemical Properties
ODPA is typically a white to off-white crystalline powder.[1][6] A summary of its key physical and

chemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₁₆H₆O₇ [6][7][8][9]

Molecular Weight 310.21 g/mol [7][8][9]

CAS Number 1823-59-2 [7][8][9]

Melting Point 225-229 °C [7][8][10]

Boiling Point 410.39 °C (estimate) [10]

Density 1.4942 g/cm³ (estimate) [10]

Appearance
White to off-white

powder/crystal
[1][6][8][10]

Solubility

Good solubility in organic

solvents; very slightly soluble

in Toluene, Acetone.

[2][6][10]

InChI

1S/C16H6O7/c17-13-9-3-1-

7(5-11(9)15(19)22-13)21-8-2-

4-10-12(6-8)16(20)23-

14(10)18/h1-6H

[6][9][10]

InChIKey
QQGYZOYWNCKGEK-

UHFFFAOYSA-N
[6][9][10]

SMILES
O=C1OC(=O)c2cc(Oc3ccc4C(

=O)OC(=O)c4c3)ccc12
[6][7]

Synthesis of 4,4'-Oxydiphthalic Anhydride
Several synthetic routes for the preparation of ODPA have been reported. A common method

involves the nucleophilic aromatic substitution of a halogenated phthalic anhydride.
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General Synthetic Workflow for ODPA
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A logical workflow for the synthesis of 4,4'-Oxydiphthalic anhydride.

Experimental Protocol: Synthesis from 4-Chlorophthalic
Anhydride
This protocol is based on a commonly cited method for the synthesis of ODPA.

Materials:

4-Chlorophthalic anhydride

Potassium carbonate (K₂CO₃)

N-methylpyrrolidinone (NMP)

Hydrochloric acid (HCl)
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Acetic anhydride

Procedure:

A mixture of 4-chlorophthalic anhydride (10 g, 55 mmol), potassium benzoate (1.0 g, 6.2

mmol), and N-methylpyrrolidinone (25 g) is heated to approximately 175 °C.[11]

Potassium carbonate (3.87 g, 28 mmol) is added to the suspension, and the mixture is

maintained at 175 °C.[11]

The reaction progress is monitored by a suitable analytical technique (e.g., GC) until the

conversion to 4,4'-oxydiphthalic anhydride is greater than 97%, which typically takes

around 2 hours.[11]

The solvent is removed under reduced pressure.[11]

The residue is treated with an aqueous 25% sodium hydroxide solution, followed by

acidification with concentrated HCl.[11]

The resulting solid, 4,4'-oxydiphthalic acid, is collected and dried.[11]

The tetra-acid is then cyclized to the dianhydride by recrystallization from hot acetic

anhydride.[11]

The purified 4,4'-oxydiphthalic anhydride is collected by filtration.[11]

Applications
The primary application of ODPA is as a monomer for the synthesis of high-performance

polyimides.[1][2][3]

Role of ODPA in Polyimide Synthesis
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Role of ODPA in Polyimide Synthesis
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A diagram showing the reaction pathway from ODPA to polyimide.

ODPA-based polyimides exhibit a unique combination of properties:

High Thermal Stability: These polymers can withstand high temperatures without significant

degradation.[2][6]

Excellent Mechanical Properties: They possess high tensile strength and modulus.[1]

Chemical Resistance: They are resistant to a wide range of solvents and chemicals.[2][6]

Good Electrical Insulation Properties: This makes them suitable for applications in the

electronics industry.[2]

Flexibility: The ether linkage in ODPA provides a degree of flexibility to the polymer

backbone, which can improve processability.[2]

These properties make ODPA-derived polyimides valuable in various advanced applications:
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Aerospace: For components requiring high strength-to-weight ratios and thermal stability.[1]

[4]

Electronics: As insulating films, coatings, and in the manufacture of flexible printed circuits.[1]

[6]

Automotive: In components that are exposed to high temperatures and harsh environments.

[1]

Advanced Materials: ODPA can be used to create metal-organic frameworks (MOFs) for

applications in optoelectronic memory devices.[2][8]

Biomedical: Research has indicated that polyimides synthesized from ODPA can exhibit

good biocompatibility, suggesting potential use in medical implants and drug delivery

systems.[5]

Spectroscopic Data
Spectroscopic techniques are crucial for the characterization of ODPA. While detailed spectra

are beyond the scope of this guide, the availability of key spectroscopic data is noted.

¹H NMR: Proton Nuclear Magnetic Resonance (¹H NMR) spectra are available for 4,4'-
Oxydiphthalic anhydride.[12][13]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

anhydride functional groups.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound.[9]

Safety and Handling
4,4'-Oxydiphthalic anhydride may cause skin and eye irritation.[6] It is recommended to

handle this chemical in a well-ventilated area and to use appropriate personal protective

equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to

the material safety data sheet (MSDS) provided by the supplier.
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Conclusion
4,4'-Oxydiphthalic anhydride is a cornerstone monomer in the field of high-performance

polymers. Its unique chemical structure imparts a desirable balance of thermal stability,

mechanical strength, and processability to the resulting polyimides. The continued demand for

advanced materials in the aerospace, electronics, and other high-tech industries ensures that

ODPA will remain a compound of significant interest to researchers and engineers. Further

research into novel applications, particularly in the biomedical field, may unlock even greater

potential for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China What’s the usage of 4,4′-Oxydiphthalic anhydride? Manufacturer and Supplier |
Starsky [starskychemical.com]

2. Applications of 4,4'-Oxydiphthalic anhydride_Chemicalbook [chemicalbook.com]

3. Page loading... [wap.guidechem.com]

4. astuteanalytica.com [astuteanalytica.com]

5. 4,4'-Oxydiphthalic anhydride | 1823-59-2 | Benchchem [benchchem.com]

6. CAS 1823-59-2: 4,4-Oxydiphthalic anhydride | CymitQuimica [cymitquimica.com]

7. 4,4'-Oxydiphthalic anhydride | 1823-59-2 | FO62671 [biosynth.com]

8. ossila.com [ossila.com]

9. 4,4'-Oxydiphthalic anhydride | C16H6O7 | CID 74574 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 4,4'-Oxydiphthalic anhydride | 1823-59-2 [chemicalbook.com]

11. prepchem.com [prepchem.com]

12. 4,4'-Oxydiphthalic anhydride(1823-59-2) 1H NMR [m.chemicalbook.com]

13. spectrabase.com [spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b157706?utm_src=pdf-body
https://www.benchchem.com/product/b157706?utm_src=pdf-custom-synthesis
https://www.starskychemical.com/news/whats-the-usage-of-44-oxydiphthalic-anhydride/
https://www.starskychemical.com/news/whats-the-usage-of-44-oxydiphthalic-anhydride/
https://www.chemicalbook.com/article/applications-of-4-4-oxydiphthalic-anhydride.htm
https://wap.guidechem.com/question/how-to-synthesize-4-4-4-4-oxyd-id166358.html
https://www.astuteanalytica.com/industry-report/4-4-oxydiphthalic-anhydride-odpa-market
https://www.benchchem.com/product/b157706
https://cymitquimica.com/cas/1823-59-2/
https://www.biosynth.com/p/FO62671/1823-59-2-44-oxydiphthalic-anhydride
https://www.ossila.com/products/4-4-oxydiphthalic-anhydride-odpa
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Oxydiphthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Oxydiphthalic-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6372079.htm
https://prepchem.com/4-4-oxydiphthalic-acid/
https://m.chemicalbook.com/SpectrumEN_1823-59-2_1HNMR.htm
https://spectrabase.com/spectrum/4i0Lous2Igo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Oxydiphthalic
Anhydride (ODPA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157706#4-4-oxydiphthalic-anhydride-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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